2-(Pyrrolidin-3-yloxy)pyrazine dihydrochloride
Overview
Description
2-(Pyrrolidin-3-yloxy)pyrazine dihydrochloride, or 2-PP, is an organic compound with a molecular formula of C6H9Cl2N3O. It is a derivative of pyrazine and is used as a reagent in organic synthesis. It is a white, crystalline solid with a melting point of 88-90°C and a boiling point of 170°C. 2-PP is a versatile compound, as it can be used in a variety of laboratory experiments, including the synthesis of other compounds, the study of biochemical and physiological effects, and the investigation of its mechanism of action.
Scientific Research Applications
Synthesis and Material Properties
- Regioselective Synthesis of Dipyrrolopyrazine (DPP) Derivatives: This study describes the synthesis of dipyrrolopyrazine and pyrrolothieno-pyrazine derivatives. These compounds exhibit promising optical and thermal properties for optoelectronic applications (Meti et al., 2017).
Biological and Pharmacological Applications
- Antimalarial Activity of Pyrrolo[1,2-a]quinoxalines: Research into pyrrolo[1,2-a]quinoxalines, bispyrido[3,2-e]pyrrolo[1,2-a]pyrazines, and related compounds shows significant in vitro activity against Plasmodium falciparum strains. These findings indicate potential applications in antimalarial treatments (Guillon et al., 2004).
Chemical Synthesis and Mechanisms
- Synthesis of Condensed Pyrrolo[b]pyrazines: This paper discusses the creation of condensed pyrrolo[b]pyrazines through a reaction involving 2,3-dichloro-5,6-dicyanopyrazine and α-azahetarylacetonitriles, followed by heating in pyridine (Volovenko & Dubinina, 1999).
Heterocyclic Compounds Research
- Study of Nitrogen-Containing Heterocyclic Compounds: Nitrogen-containing compounds like pyrazines are explored for their roles as structural components in pharmaceuticals and agrochemicals due to their high biological activities. This research underscores the importance of pyrazines in various industrial applications (Higashio & Shoji, 2004).
Optoelectronic Applications
- Optical Properties of Pyrazine Derivatives: The study by Meti et al. (2017) not only focuses on the synthesis of pyrazine derivatives but also comprehensively investigates their optical properties, which could be valuable for developing advanced materials in optoelectronics.
Anti-Inflammatory Properties
- Synthesis and Anti-Inflammatory Activity: A study on pyrrolo[1,2-A]pyrazines reveals their potential as anti-inflammatory agents, highlighting the synthesis of these derivatives and their moderate in vitro anti-inflammatory effects (Zhou et al., 2013).
properties
IUPAC Name |
2-pyrrolidin-3-yloxypyrazine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N3O.2ClH/c1-2-9-5-7(1)12-8-6-10-3-4-11-8;;/h3-4,6-7,9H,1-2,5H2;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PRJCAJOOBXNSMN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC1OC2=NC=CN=C2.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13Cl2N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Pyrrolidin-3-yloxy)pyrazine dihydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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